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Compound of Interest

Compound Name: 2-Chloroacetamide-d4

Cat. No.: B119449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloroacetamide-d4. Adherence to these procedures is essential to ensure personal safety

and minimize environmental impact. Given that the deuterated form (d4) has similar chemical

properties to its non-deuterated counterpart, 2-Chloroacetamide, the following guidelines are

based on the established safety data for 2-Chloroacetamide.

Hazard Identification and Classification
2-Chloroacetamide is classified as a hazardous substance.[1] It is toxic if swallowed, may

cause an allergic skin reaction, and is suspected of damaging fertility.[2][3]

GHS Hazard Statements:

H301: Toxic if swallowed.[2]

H317: May cause an allergic skin reaction.[2]

H361f: Suspected of damaging fertility.[2]

H402: Harmful to aquatic life.
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The following table summarizes the required personal protective equipment when handling 2-
Chloroacetamide-d4.

Body Part Equipment Standard/Specification

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield is

recommended where

splashing is possible.

OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

Skin

Chemical protective gloves

(e.g., PVC, Neoprene, Nitrile

rubber).[1]

Europe EN 374, US F739.[1]

Protective clothing (e.g., lab

coat, overalls).

Appropriate to minimize skin

contact.[4]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded

or if dust is generated. Use a

full-face particle respirator type

N100 (US) or type P3 (EN 143)

as a backup to engineering

controls.

Follow OSHA respirator

regulations in 29 CFR

1910.134.[4][5]

Operational Plan: Step-by-Step Handling Protocol
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents, strong bases, and strong acids.[3][6]

Keep the container tightly closed when not in use.[4]
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Store locked up.[3][5][7]

2. Preparation and Weighing:

Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[3]

Ensure an eyewash station and safety shower are readily accessible.[4]

Use a dedicated set of utensils (spatula, weighing paper) for handling the compound.

To avoid generating dust, handle the solid material carefully.[1][7] If appropriate, moisten the

substance to prevent dusting.[6]

3. Experimental Use:

Avoid all personal contact, including inhalation and skin contact.[1][7]

Do not eat, drink, or smoke in the work area.[2][7]

Wash hands thoroughly after handling, even if gloves were worn.[2][4]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately before reuse.[5][7]
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Exposure Route First Aid Measures

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician.[2][3] Rinse mouth.

[2][3][5] Do NOT induce vomiting.[2][3] If the

person is conscious, give 2-4 cupfuls of milk or

water.[4]

Inhalation

Remove to fresh air.[3][4] If not breathing, give

artificial respiration.[3] Seek immediate medical

attention.[4]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water.[3][5] Remove contaminated clothing and

wash before reuse.[3][5] If skin irritation or rash

occurs, get medical advice/attention.[2][3][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Remove contact

lenses if present and easy to do.[2] Seek

medical advice.[3]

Spill Response:

Minor Spills: Remove all ignition sources.[1][7] Clean up spills immediately.[1][7] Use dry

clean-up procedures and avoid generating dust.[1] Sweep up and place in a suitable, labeled

container for waste disposal.[4][5]

Major Spills: Evacuate personnel to a safe area and move upwind.[1][5] Alert emergency

responders.[1] Wear full body protective clothing and a self-contained breathing apparatus.

[1] Prevent spillage from entering drains or waterways.[1][7]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.

Dispose of the chemical and any contaminated materials as hazardous waste.
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Offer surplus and non-recyclable solutions to a licensed disposal company.[5]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[5]

Contaminated packaging should be disposed of as unused product.[5] Puncture containers

to prevent re-use.[1]
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Caption: Workflow for the safe handling of 2-Chloroacetamide-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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